Cas no 1219795-21-7 (3-Methyl-1-butyl-1,1,2,2-d4 Alcohol)

• Product Name: 3-Methyl-1-butyl-1,1,2,2-d4 Alcohol
• CAS No: 1219795-21-7
• MF: C₅H₁₂O
• MW: 92.1728286743164
• CID: 1065772
• Update Time: 2025-05-25

3-Methyl-1-butyl-1,1,2,2-d4 Alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-butyl-1,1,2,2-d4 Alcohol
• 3-Methyl-1-butyl--d4 Alcohol

• Inchi： 1S/C5H12O/c1-5(2)3-4-6/h5-6H,3-4H2,1-2H3/i3D2,4D2
• InChI Key： PHTQWCKDNZKARW-KHORGVISSA-N
• SMILES： C(O)([2H])([2H])C([2H])([2H])C(C)C

Additional information on 3-Methyl-1-butyl-1,1,2,2-d4 Alcohol

Introduction to 3-Methyl-1-butyl-1,1,2,2-d4 Alcohol (CAS No: 1219795-21-7)

3-Methyl-1-butyl-1,1,2,2-d4 Alcohol, identified by the chemical abstracts service number CAS No: 1219795-21-7, is a specialized deuterated organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of alcohols, featuring a deuterated molecular structure that makes it particularly valuable for studies requiring high precision in tracing metabolic pathways and reaction mechanisms. The presence of deuterium atoms (denoted by 'd4') enhances its utility in nuclear magnetic resonance (NMR) spectroscopy, providing researchers with a clear distinction between deuterated and non-deuterated molecules in complex mixtures.

The molecular formula of 3-Methyl-1-butyl-1,1,2,2-d4 Alcohol is C₅H₁₁OD₄, reflecting its composition with a methyl group at the third carbon position and four deuterium atoms distributed across the molecule. This specific arrangement not only imparts unique chemical properties but also makes it an excellent candidate for studying enzyme kinetics and metabolic interactions. In recent years, advancements in mass spectrometry techniques have further highlighted the importance of such deuterated compounds in drug discovery and development.

One of the most compelling applications of 3-Methyl-1-butyl-1,1,2,2-d4 Alcohol lies in its use as an internal standard in analytical chemistry. Internal standards are critical for ensuring the accuracy and reliability of quantitative analyses, particularly in complex biological matrices. The high isotopic purity of this compound allows researchers to accurately quantify target analytes without interference from endogenous compounds. This has been particularly useful in clinical trials where precise measurement of drug metabolites is essential for understanding pharmacokinetic profiles.

In the realm of pharmaceutical research, 3-Methyl-1-butyl-1,1,2,2-d4 Alcohol has been employed in the synthesis of novel drug candidates. Its stable deuterated structure provides a scaffold for designing molecules with enhanced metabolic stability or altered pharmacological properties. For instance, studies have demonstrated that incorporating deuterium atoms into alcohol moieties can influence the binding affinity of drug molecules to their target receptors. This phenomenon, known as isotope effects, can lead to significant improvements in drug efficacy and duration of action.

Recent research has also explored the role of 3-Methyl-1-butyl-1,1,2,2-d4 Alcohol in environmental chemistry. Deuterated compounds are increasingly used as tracers to study environmental degradation processes and pollutant fate. The unique isotopic signature of this compound allows scientists to track its movement through ecosystems and assess its impact on microbial communities. Such studies are crucial for developing sustainable practices in industrial chemistry and agriculture.

The synthesis of 3-Methyl-1-butyl-1,1,2,2-d4 Alcohol involves sophisticated organic reactions that require precise control over reaction conditions. Advanced catalytic methods have been developed to achieve high yields while maintaining isotopic purity. These synthetic strategies are not only relevant to pharmaceutical applications but also contribute to the broader field of fine chemical manufacturing. The ability to produce complex deuterated molecules on an industrial scale underscores the growing importance of isotopic chemistry in modern science.

From a regulatory perspective, the use of 3-Methyl-1-butyl-1,1,2,2-d4 Alcohol is governed by stringent guidelines to ensure safety and efficacy in research and industrial settings. Compliance with these regulations is essential for maintaining ethical standards and protecting both researchers and consumers. The compound's stability under various conditions makes it a reliable choice for long-term studies requiring consistent performance.

The future prospects for 3-Methyl-1-butyl-1,1,2,2-d4 Alcohol are promising as new methodologies emerge in chemical analysis and drug development. Innovations such as continuous-flow reactors and automated synthesis platforms are expected to enhance the production efficiency of deuterated compounds like this one. Additionally, interdisciplinary collaborations between chemists、biologists、and pharmacologists will continue to drive novel applications for this versatile molecule.